Cas no 208259-37-4 (Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate)

Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate is a fluorinated hydroxy ester compound with applications in pharmaceutical and fine chemical synthesis. Its key structural features include a difluorophenyl group and a hydroxyl-acetate moiety, which enhance reactivity and selectivity in various transformations. The presence of fluorine atoms improves metabolic stability and binding affinity, making it valuable in drug discovery. The ester functionality allows for further derivatization, while the hydroxyl group provides a handle for additional modifications. This compound is typically used as an intermediate in the synthesis of bioactive molecules, leveraging its balanced lipophilicity and electronic properties. High purity and consistent quality are critical for reliable performance in synthetic applications.

Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate structure

208259-37-4 structure

Product Name:Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate

CAS No:208259-37-4

MF:C₉H₈F₂O₃

MW:202.154829978943

MDL:MFCD11977773

CID:832573

PubChem ID:22312159

Update Time:2025-10-29

Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

- Benzeneacetic acid, 3,5-difluoro-a-hydroxy-, methyl ester
- Benzeneacetic acid, 3,5-difluoro-α-hydroxy-, (αS)-
- methyl 2-(3,5-difluorophenyl)-2-hydroxy-acetate
- 2-methoxycarbonyl-3,5-dichloropyrazine
- 3,5-DICHLORO-PYRAZINE-2-CARBOXYLIC ACID METHYL ESTER
- AB55524
- AK-30887
- KB-256118
- Methyl (+-)-3,5-difluoromandelate
- methyl 3,5-difluoromandelate
- methyl 3,5-difluorophenylhydroxyacetate
- QC-6928
- RP26278
- methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate
- (S)-methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate
- UZOWGTYLHKCRKG-UHFFFAOYSA-N
- Benzeneacetic acid,3,5-difluoro-a-hydroxy-,methyl ester
- Benzeneacetic acid, 3,5-difluoro-alpha-hydroxy-, methyl ester
- 208259-37-4
- CS-B0382
- methyl2-(3,5-difluorophenyl)-2-hydroxyacetate
- EN300-1693516
- CS-14054
- Z1269030397
- AKOS015152216
- SCHEMBL4411004
- Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate
- MDL： MFCD11977773
- Inchi： 1S/C9H8F2O3/c1-14-9(13)8(12)5-2-6(10)4-7(11)3-5/h2-4,8,12H,1H3
- InChI Key： UZOWGTYLHKCRKG-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)C(C(=O)OC)O)F

Computed Properties

Exact Mass: 202.04414
Monoisotopic Mass: 202.04415044g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5
XLogP3: 1.4

Experimental Properties

PSA: 46.53

Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC421231-100mg	Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate	208259-37-4	95%	100mg	£173.00	2023-08-31
Apollo Scientific	PC421231-250mg	Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate	208259-37-4	95%	250mg	£198.00	2023-08-31
Apollo Scientific	PC421231-1g	Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate	208259-37-4	95%	1g	£534.00	2023-08-31
ChemScence	CS-B0382-250mg	Methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate	208259-37-4		250mg	$89.0	2022-04-27
eNovation Chemicals LLC	D764128-100mg	BENZENEACETIC ACID, 3,5-DIFLUORO-A-HYDROXY-, METHYL ESTER	208259-37-4	95+%	100mg	$160	2024-06-06
eNovation Chemicals LLC	D764128-250mg	BENZENEACETIC ACID, 3,5-DIFLUORO-A-HYDROXY-, METHYL ESTER	208259-37-4	95+%	250mg	$175	2024-06-06
Enamine	EN300-1693516-0.05g	methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate	208259-37-4	95.0%	0.05g	$76.0	2025-02-20
Enamine	EN300-1693516-0.1g	methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate	208259-37-4	95.0%	0.1g	$112.0	2025-02-20
Enamine	EN300-1693516-0.25g	methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate	208259-37-4	95.0%	0.25g	$161.0	2025-02-20
Enamine	EN300-1693516-0.5g	methyl 2-(3,5-difluorophenyl)-2-hydroxyacetate	208259-37-4	95.0%	0.5g	$253.0	2025-02-20